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Compound of Interest

Compound Name: Eremofortin B

Cat. No.: B1624074 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Penicillium species known to produce

Eremofortin B, a sesquiterpenoid mycotoxin. The primary producer of this compound is the

filamentous fungus Penicillium roqueforti, a species renowned for its role in the production of

blue cheeses.[1][2] Eremofortin B is a significant intermediate in the biosynthetic pathway of

PR toxin, another mycotoxin produced by P. roqueforti.[3][4][5] This document outlines the

biosynthetic pathway of Eremofortin B, details experimental protocols for its production and

analysis, and presents quantitative data on its yield.

Data on Eremofortin B and Related Mycotoxin
Production by Penicillium roqueforti
The production of Eremofortin B and other related mycotoxins by Penicillium roqueforti is

influenced by various factors, including the specific strain, culture medium, and incubation

conditions such as temperature and time. The following table summarizes quantitative data on

the production of Eremofortin B and related metabolites from available literature.
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Strain of P.
roqueforti

Culture
Medium

Incubation
Conditions

Metabolite
Maximum
Yield

Reference

Not Specified

Sucrose

(15%) - Yeast

Extract (2%)

25°C PR Toxin
770 mg/liter

(at 21 days)

Not Specified

Sucrose

(15%) - Yeast

Extract (2%)

25°C Roquefortine

~100 mg/liter

in mycelium

(at 16 days)

[6]

Not Specified

Sucrose

(15%) - Yeast

Extract (2%)

15°C
Isofumigaclav

ine A

up to 11

mg/liter in

mycelium

[6]

140 strains

from Turkish

civil cheese

Not Specified Not Specified
Roquefortine

C

0.4-47.0

mg/kg
[7]

140 strains

from Turkish

civil cheese

Not Specified Not Specified Penicillic Acid
0.2-43.6

mg/kg
[8][7]

140 strains

from Turkish

civil cheese

Not Specified Not Specified
Mycophenolic

Acid

0.1-23.1

mg/kg
[8][7]

140 strains

from Turkish

civil cheese

Not Specified Not Specified Patulin 0.1-2.3 mg/kg [8][7]

Biosynthetic Pathway of Eremofortin B
The biosynthesis of Eremofortin B in Penicillium roqueforti begins with the cyclization of

farnesyl pyrophosphate (FPP), a common precursor for sesquiterpenes.[9][10] This initial step

is catalyzed by aristolochene synthase to form aristolochene.[9] Through a series of

subsequent enzymatic reactions, which are not all fully characterized, aristolochene is

converted into the eremophilane-type sesquiterpenoid structure of the eremofortins, including
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Eremofortin B. Eremofortin B is a precursor to Eremofortin A and subsequently PR toxin.[3]

[5]

Farnesyl Pyrophosphate AristolocheneAristolochene Synthase Intermediate Steps Eremofortin B Eremofortin A PR Toxin

Click to download full resolution via product page

Caption: Biosynthetic pathway of Eremofortin B in P. roqueforti.

Experimental Protocols
Culture of Penicillium roqueforti for Eremofortin B
Production
A common method for the cultivation of P. roqueforti for mycotoxin production involves using a

sucrose-yeast extract medium.[6]

Materials:

Penicillium roqueforti strain

Culture medium: 15% Sucrose, 2% Yeast Extract in distilled water

Sterile culture flasks or bioreactor

Incubator

Procedure:

Prepare the sucrose-yeast extract medium and sterilize by autoclaving.

Inoculate the sterile medium with a spore suspension or mycelial fragments of P. roqueforti.

Incubate the culture at 25°C for 14-21 days. Optimal production of related mycotoxins has

been observed under these conditions.[6] Agitation may be required for submerged cultures

to ensure proper aeration and nutrient distribution.
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Extraction of Eremofortin B
Eremofortin B, being a moderately polar molecule, can be extracted from the culture medium

and mycelium using organic solvents.

Materials:

P. roqueforti culture (medium and mycelium)

Chloroform

Sodium sulfate (anhydrous)

Rotary evaporator

Filtration apparatus

Procedure:

Separate the mycelium from the culture broth by filtration.

Extract the culture filtrate three times with an equal volume of chloroform.

Combine the chloroform extracts and dry over anhydrous sodium sulfate.

Evaporate the solvent using a rotary evaporator to obtain the crude extract.

The mycelium can also be extracted separately by homogenizing it in chloroform.

Analysis of Eremofortin B by High-Performance Liquid
Chromatography (HPLC)
HPLC is a standard technique for the quantification of Eremofortin B and other eremofortins.

[4][11]

Instrumentation:

High-Performance Liquid Chromatograph (HPLC) system
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UV detector

C18 reverse-phase column (e.g., 250 x 4.6 mm, 5 µm)

Chromatographic Conditions (example):

Mobile Phase: Acetonitrile:Water gradient. The exact gradient will need to be optimized

depending on the specific column and system.

Flow Rate: 1.0 mL/min

Detection Wavelength: 254 nm

Injection Volume: 20 µL

Standard Preparation: Prepare standard solutions of purified Eremofortin B in the mobile

phase to generate a calibration curve.

Experimental Workflow
The following diagram illustrates a general workflow for the production, isolation, and analysis

of Eremofortin B from Penicillium roqueforti.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1624074?utm_src=pdf-body
https://www.benchchem.com/product/b1624074?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1624074?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Production

Extraction

Analysis

Culture of P. roqueforti

Incubation (25°C, 14-21 days)

Filtration

Solvent Extraction (Chloroform)

Evaporation

HPLC Analysis

Quantification

Click to download full resolution via product page

Caption: Experimental workflow for Eremofortin B.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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